[5-(Naphthalen-2-yl)selenophen-2-yl](phenyl)methanone

• CAS No.: 61486-18-8
• Molecular Formula: C21H14OSe
• Molecular Weight: 361.3 g/mol
• IUPAC Name: (5-naphthalen-2-ylselenophen-2-yl)-phenylmethanone
• InChI: InChI=1S/C21H14OSe/c22-21(16-7-2-1-3-8-16)20-13-12-19(23-20)18-11-10-15-6-4-5-9-17(15)14-18/h1-14H
• InChI Key: QYLKBICVMLNRBF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C([Se]2)C3=CC4=CC=CC=C4C=C3

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(Naphthalen-2-yl)selenophen-2-ylmethanone typically involves the reaction of naphthalene derivatives with selenophene and phenylmethanone under specific conditions. The reaction conditions often include the use of catalysts, solvents, and controlled temperatures to ensure the desired product is obtained with high yield and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and minimize costs. This could include the use of continuous flow reactors, advanced purification techniques, and automation to ensure consistent quality and efficiency.

Chemical Reactions Analysis

Types of Reactions

5-(Naphthalen-2-yl)selenophen-2-ylmethanone can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form selenoxide derivatives.

Reduction: Reduction reactions can convert the compound into selenol derivatives.

Substitution: The compound can participate in substitution reactions where one of its functional groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures, specific solvents, and sometimes the use of catalysts to facilitate the reactions.

Major Products Formed

The major products formed from these reactions depend on the type of reaction and the reagents used. For example, oxidation reactions may yield selenoxide derivatives, while reduction reactions may produce selenol derivatives.

Scientific Research Applications

5-(Naphthalen-2-yl)selenophen-2-ylmethanone has several scientific research applications, including:

Chemistry: The compound is used as a building block in the synthesis of more complex molecules and materials.

Biology: It may be used in studies related to selenium-containing compounds and their biological activities.

Medicine: The compound could be investigated for its potential therapeutic properties, particularly in relation to its selenium content.

Industry: It may find applications in the development of new materials with unique properties, such as semiconductors or catalysts.

Mechanism of Action

The mechanism of action of 5-(Naphthalen-2-yl)selenophen-2-ylmethanone involves its interaction with molecular targets and pathways in biological systems. The selenium atom in the selenophene ring can participate in redox reactions, which may influence various biochemical pathways. The exact molecular targets and pathways involved would depend on the specific context of its use and the biological system being studied.

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 5-(Naphthalen-2-yl)selenophen-2-ylmethanone include:

5-(Naphthalen-2-yl)thiophen-2-ylmethanone: A sulfur analog with similar structural features.

5-(Naphthalen-2-yl)furan-2-ylmethanone: An oxygen analog with similar structural features.

Uniqueness

The uniqueness of 5-(Naphthalen-2-yl)selenophen-2-ylmethanone lies in the presence of the selenium atom, which imparts distinct chemical and physical properties compared to its sulfur and oxygen analogs. Selenium-containing compounds often exhibit unique redox properties and biological activities, making them valuable in various research and industrial applications.